4-Bromo-1-(difluoromethyl)-2-fluorobenzene
Description
4-Bromo-1-(difluoromethyl)-2-fluorobenzene, also known as 4-Bromo-1-DFMB, is a fluorinated aromatic compound with a wide range of applications in scientific research. It is a key intermediate in the synthesis of various organic compounds, and its properties make it a useful tool for a variety of laboratory experiments.
Scientific Research Applications
Pharmaceutical Research
4-Bromo-1-(difluoromethyl)-2-fluorobenzene: is a compound that can be utilized in the synthesis of various pharmaceuticals. Its unique structure allows for the creation of biologically active molecules that can serve as potential therapeutic agents. For instance, it can be used to develop novel kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases .
Material Science
In material science, this compound’s fluorinated aromatic structure makes it an excellent candidate for creating advanced polymers with enhanced thermal stability and chemical resistance. These polymers can be applied in high-performance materials used in aerospace or electronics .
Chemical Synthesis
The presence of bromine and fluorine atoms in 4-Bromo-1-(difluoromethyl)-2-fluorobenzene makes it a versatile reagent in organic synthesis. It can act as a building block for constructing complex molecules through various cross-coupling reactions, such as Suzuki or Heck reactions .
Environmental Science
This compound can also play a role in environmental science research, particularly in the study of atmospheric chemistry. Its volatile nature allows researchers to study its behavior in the atmosphere and its potential impact on air quality and climate change .
Analytical Chemistry
In analytical chemistry, 4-Bromo-1-(difluoromethyl)-2-fluorobenzene can be used as a standard or reference compound in chromatography and mass spectrometry. This helps in the accurate identification and quantification of complex mixtures in various samples .
Biochemistry
Lastly, in the field of biochemistry, this compound can be used to investigate the interaction of small molecules with biological macromolecules. It can serve as a probe to study enzyme mechanisms or as a ligand in the development of new receptors .
properties
IUPAC Name |
4-bromo-1-(difluoromethyl)-2-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF3/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRTTUKLMUOEXBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375608 |
Source
|
| Record name | 4-bromo-1-(difluoromethyl)-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(difluoromethyl)-2-fluorobenzene | |
CAS RN |
749932-17-0 |
Source
|
| Record name | 4-bromo-1-(difluoromethyl)-2-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40375608 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-BROMO-1-(DIFLUOROMETHYL)-2-FLUOROBENZENE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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